Cas no 4393-12-8 (Benzylamine, 5-isopropyl-2-methyl- (7CI,8CI))

• Product Name: Benzylamine, 5-isopropyl-2-methyl- (7CI,8CI)
• CAS No: 4393-12-8
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 929249
• PubChem ID: 45096215
• Update Time: 2025-04-19

Benzylamine, 5-isopropyl-2-methyl- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Benzylamine, 5-isopropyl-2-methyl- (7CI,8CI)
• DTXSID90667464
• SCHEMBL14036619
• 4393-12-8
• 1-[2-Methyl-5-(propan-2-yl)phenyl]methanamine

• Inchi： 1S/C11H17N/c1-8(2)10-5-4-9(3)11(6-10)7-12/h4-6,8H,7,12H2,1-3H3
• InChI Key： MKZLINWQTHININ-UHFFFAOYSA-N
• SMILES： NCC1=C(C)C=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 163.136
• Monoisotopic Mass: 163.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.3